

TJ191 (Uliledlimab) in Drug-Resistant Cancer: A Comparative Analysis

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: TJ191

Cat. No.: B15580464

[Get Quote](#)


For Researchers, Scientists, and Drug Development Professionals

The emergence of drug resistance is a significant hurdle in cancer therapy. **TJ191**, also known as uliledlimab (or TJD5), is a novel humanized monoclonal antibody targeting CD73, an ecto-enzyme that plays a crucial role in promoting an immunosuppressive tumor microenvironment. By inhibiting CD73, uliledlimab aims to restore and enhance the anti-tumor immune response, offering a promising strategy to overcome resistance to conventional and targeted therapies. This guide provides a comparative analysis of **TJ191**'s performance in the context of drug-resistant cancer models, supported by available experimental data.

Mechanism of Action: Reversing Immune Evasion

Drug resistance in cancer is often associated with an immunosuppressive tumor microenvironment. CD73, expressed on cancer and stromal cells, contributes to this by converting extracellular adenosine monophosphate (AMP) into adenosine. Adenosine then binds to A2A receptors on T cells and other immune cells, dampening their anti-tumor activity. This process is implicated in resistance to various therapies, including checkpoint inhibitors and chemotherapy.

TJ191 (uliledlimab) is designed to block the enzymatic activity of CD73, thereby reducing the production of immunosuppressive adenosine. This action is intended to "release the brakes" on the immune system, allowing for a more robust attack against tumor cells, particularly in combination with other immunotherapies.



[Click to download full resolution via product page](#)

Figure 1. Mechanism of Action of **TJ191** (Uliledlimab) in the Tumor Microenvironment.

Performance of **TJ191** (Uliledlimab) in Preclinical and Clinical Settings

Preclinical and early-phase clinical studies have demonstrated the potential of uliledlimab, particularly in combination with checkpoint inhibitors, to overcome resistance and enhance anti-tumor activity.

Preclinical Evidence

Preclinical studies have shown that combining uliledlimab with a PD-(L)1 antibody results in a superior and synergistic inhibitory effect on tumor growth compared to PD-(L)1 monotherapy.^[1]^[2] This suggests that by targeting the adenosine pathway, uliledlimab can help overcome resistance to checkpoint inhibitors.

Clinical Trial Data

Early-phase clinical trials have provided encouraging results for uliledlimab in combination with other immunotherapies in patients with advanced solid tumors, including those who have developed resistance to prior treatments.

Table 1: Clinical Performance of **TJ191** (Uliledlimab) in Combination Therapies

Trial Identifier	Combination Therapy	Cancer Type	Key Findings in Patient Population (including treatment-experienced)	Reference
NCT03835949	Uliedlimab + Atezolizumab (PD-L1 inhibitor)	Advanced Solid Tumors	In heavily pre-treated patients, an Objective Response Rate (ORR) of 23% and a Disease Control Rate (DCR) of 46% were observed. One patient who had previously failed nivolumab (a PD-1 inhibitor) achieved a partial response.	[1] [3] [4]
NCT04322006	Uliedlimab + Toripalimab (PD-1 inhibitor)	Non-Small Cell Lung Cancer (NSCLC)	In a cohort where approximately 80% of patients had low PD-L1 expression (a population less responsive to checkpoint inhibitors), the combination showed an ORR of 26% and a DCR of 73.7%. Clinical response appeared to	[5]

correlate with
higher CD73
expression.

Comparison with Alternative CD73 Inhibitors

Several other CD73 inhibitors are in development, offering a point of comparison for **TJ191**. These include oleclumab (a monoclonal antibody) and quemliclustat (AB680, a small molecule inhibitor).

Table 2: Comparative Overview of CD73 Inhibitors

Feature	TJ191 (Uliledlimab)	Oleclumab	Quemliclustat (AB680)
Modality	Monoclonal Antibody	Monoclonal Antibody	Small Molecule
Target	CD73	CD73	CD73
Reported Preclinical Performance	Synergistic tumor growth inhibition with PD-(L)1 inhibitors.[1][2]	Inhibition of tumor growth in various models, including in combination with anti-PD-1/PD-L1 antibodies and chemotherapy.[6]	Restored T cell function and increased anti-tumor activity of PD-1 blockade in a melanoma model.[7][8][9]
Reported Clinical Performance (in combination)	ORR of 23-26% in heavily treated advanced solid tumors and NSCLC with low PD-L1.[1][3][4][5]	In a Phase I/II study with durvalumab, ORR was 2.4% in colorectal cancer, 4.8% in pancreatic cancer, and 9.5% in EGFR-mutant NSCLC.[10]	In combination with chemotherapy and zimberelimab (PD-1 inhibitor) in metastatic pancreatic cancer, an ORR of 38% was observed.[11]
Key Differentiator	Binds to a unique epitope of CD73, potentially avoiding the "hook effect" seen with some other CD73 antibodies.[1][3]	Potently and selectively inhibits CD73 catalytic activity via steric blocking and inter-dimer crosslinking.[6]	A potent, reversible, and selective small-molecule competitive inhibitor.[8]

It is important to note that direct head-to-head comparative studies of these agents in drug-resistant models are limited in the public domain. The clinical data presented are from different studies with varying patient populations and methodologies, making direct comparisons challenging.


Experimental Protocols

Detailed experimental protocols are crucial for the interpretation and replication of scientific findings. Below are generalized methodologies for key experiments cited in this guide.

In Vitro Drug-Resistant Cell Line Proliferation Assay

This assay is used to determine the concentration of a drug that inhibits cell growth by 50% (IC₅₀).

- **Cell Culture:** Drug-resistant cancer cell lines are cultured under standard conditions. Resistance may be inherent or induced by chronic exposure to a specific chemotherapeutic agent.
- **Treatment:** Cells are seeded in 96-well plates and treated with a range of concentrations of the investigational drug (e.g., uliledlimab) alone or in combination with a second agent (e.g., a chemotherapeutic drug).
- **Incubation:** Cells are incubated for a defined period (e.g., 72 hours).
- **Viability Assessment:** Cell viability is measured using a colorimetric assay such as MTT or a fluorescence-based assay.
- **Data Analysis:** The IC₅₀ values are calculated from the dose-response curves. A significant decrease in the IC₅₀ of a chemotherapeutic agent in the presence of the investigational drug indicates reversal of resistance.




[Click to download full resolution via product page](#)

Figure 2. Workflow for In Vitro Drug Resistance Proliferation Assay.

In Vivo Xenograft Model of Drug-Resistant Cancer

This model evaluates the anti-tumor efficacy of a drug in a living organism.

- **Animal Model:** Immunocompromised mice (e.g., nude or SCID mice) are used.
- **Tumor Implantation:** Human drug-resistant cancer cells are subcutaneously injected into the flanks of the mice.
- **Tumor Growth and Randomization:** Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Mice are then randomized into treatment and control groups.
- **Treatment Administration:** The investigational drug (e.g., uliledlimab) is administered via a clinically relevant route (e.g., intravenously or intraperitoneally), alone or in combination with another therapeutic agent. The control group receives a vehicle.
- **Tumor Measurement:** Tumor volume is measured periodically (e.g., twice weekly) using calipers. The formula $(\text{Length} \times \text{Width}^2) / 2$ is commonly used to calculate tumor volume.[\[12\]](#)
- **Efficacy Evaluation:** The primary endpoint is typically tumor growth inhibition (TGI), calculated as the percentage reduction in tumor volume in the treated group compared to the control group.[\[12\]](#) Other endpoints may include survival and analysis of tumor-infiltrating immune cells.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. I-Mab Presents Phase 1 Data on Highly Differentiated CD73 Antibody Uliledlimab at ASCO 2021 [prnewswire.com]
- 2. I-Mab Presents Phase 1 Data on Highly Differentiated CD73 Antibody Uliledlimab at ASCO 2021 | Nasdaq [nasdaq.com]
- 3. fiercebiotech.com [fiercebiotech.com]
- 4. ascopubs.org [ascopubs.org]
- 5. I-Mab Reports Latest Phase 2 Clinical Data of its Differentiated CD73 Antibody Uliledlimab [prnewswire.com]
- 6. First-in-human study of oleclumab, a potent, selective anti-CD73 monoclonal antibody, alone or in combination with durvalumab in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Targeting CD73 with AB680 (Quemliclustat), a Novel and Potent Small-Molecule CD73 Inhibitor, Restores Immune Functionality and Facilitates Antitumor Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. arcusbio.com [arcusbio.com]
- 9. Targeting CD73 with AB680 (Quemliclustat), a Novel and Potent Small-Molecule CD73 Inhibitor, Restores Immune Functionality and Facilitates Antitumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. youtube.com [youtube.com]
- 12. Growth Rate Analysis and Efficient Experimental Design for Tumor Xenograft Studies - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [TJ191 (Uliledlimab) in Drug-Resistant Cancer: A Comparative Analysis]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15580464/docs#tj191-uliledlimab-in-drug-resistant-cancer-a-comparative-analysis>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)